2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C21H23N3O2S/c1-3-16-5-7-17(8-6-16)23-20(25)15-27-21-22-13-14-24(21)18-9-11-19(12-10-18)26-4-2/h5-14H,3-4,15H2,1-2H3,(H,23,25)
• InChI Key: NEPIDVORSOZOMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)OCC
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

The compound “2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-ethylphenyl)acetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that makes it a popular choice in biologically active compounds. The compound also contains ethoxy and ethylphenyl groups, which are common in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the imidazole ring and various functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The imidazole ring, for example, is known to participate in various chemical reactions, particularly as a part of biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include its melting point, boiling point, solubility in various solvents, and its reactivity with various chemical reagents.

Scientific Research Applications

Anticancer Research (Oncology)

• Results : The compound inhibits cancer cell growth, induces apoptosis, and disrupts cell cycle progression. Quantitative data includes IC50 values and cell viability percentages.

Anti-Inflammatory Agents (Pharmacology)

• Results : Reduced inflammation, decreased cytokine levels, and improved tissue integrity are observed.

Antimicrobial Activity (Microbiology)

• Results : The compound exhibits antimicrobial activity against Gram-positive bacteria and some fungi. Minimum inhibitory concentration (MIC) values are reported.

Neuroprotective Effects (Neuroscience)

• Results : Enhanced cell survival, reduced oxidative damage, and preserved neuronal function are observed.

Metabolic Disorders (Biochemistry)

• Results : The compound modulates key enzymes involved in glucose metabolism, lipid homeostasis, or mitochondrial function.

Drug Delivery Systems (Materials Science)

• Results : Enhanced drug stability, controlled release, and targeted delivery are achieved.

Safety And Hazards

As with any chemical compound, handling “2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-ethylphenyl)acetamide” would require appropriate safety precautions. This could include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. This could include further studies into its synthesis and properties, exploration of its potential uses in various industries (such as pharmaceuticals or materials science), and investigation of its environmental impact.